Cas no 64182-28-1 (1H-Pyrazole-4-methanol, 1-ethyl-3-nitro-)

• Product Name: 1H-Pyrazole-4-methanol, 1-ethyl-3-nitro-
• CAS No: 64182-28-1
• MF: C₆H₉N₃O₃
• MW: 171.153960943222
• CID: 1671701
• PubChem ID: 20388945
• Update Time: 2025-04-21

1H-Pyrazole-4-methanol, 1-ethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanol, 1-ethyl-3-nitro-
• 1-Ethyl-3-nitro-1H-pyrazole-4-methanol
• SCHEMBL11561448
• DTXSID401283904
• 64182-28-1

• Inchi： 1S/C6H9N3O3/c1-2-8-3-5(4-10)6(7-8)9(11)12/h3,10H,2,4H2,1H3
• InChI Key： FUGVABDISRYJQH-UHFFFAOYSA-N
• SMILES： OCC1C([N+](=O)[O-])=NN(C=1)CC

Computed Properties

• Exact Mass: 171.06447
• Monoisotopic Mass: 171.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 81.19